4-(2-Amino-phenylamino)-pentanoic acid methyl ester

• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: methyl 4-(2-aminoanilino)pentanoate
• InChI: InChI=1S/C12H18N2O2/c1-9(7-8-12(15)16-2)14-11-6-4-3-5-10(11)13/h3-6,9,14H,7-8,13H2,1-2H3
• InChI Key: VDXZZTYUXFLQOO-UHFFFAOYSA-N
• Canonical SMILES: CC(CCC(=O)OC)NC1=CC=CC=C1N

Description

4-(2-Amino-phenylamino)-pentanoic acid methyl ester is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 1,2-phenylenediamine (3.0 g, 27.7 mmol) and levulinic acid methyl ester (2.7 mL, 21.8 mmol) in 1,2-dichloroethane (25 mL) was added sodium triacetoxyborohydride (4.6 g, 21.7 mmol) and acetic acid (1.5 mL). The mixture was stirred at room temperature for 16 hours. The reaction mixture was diluted with EtOAc (100 mL) and washed with H2O (75 mL×3). The organic layer was dried over sodium sulfate and concentrated. The resulting residue was purified by CombiFlash with 40% EtOAc in Hexane as the eluent to afford the desired 4-(2-amino-phenylamino)-pentanoic acid methyl ester (1.05 g, 22%).